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For Researchers, Scientists, and Drug Development Professionals

Abstract
Netropsin, a naturally occurring polyamide antibiotic, has garnered significant attention within

the scientific community for its unique mode of action and potential therapeutic applications.

Isolated from Streptomyces netropsis, this molecule exhibits potent antiviral and antibiotic

properties.[1][2] Its biological activity is intrinsically linked to its ability to bind to the minor

groove of double-stranded DNA, specifically at AT-rich sequences.[1][3][4][5][6] This

comprehensive technical guide delves into the core chemical structure and diverse properties

of Netropsin, providing researchers and drug development professionals with a detailed

understanding of this important molecule. The guide summarizes key quantitative data in

structured tables, outlines detailed experimental protocols for studying its DNA interactions,

and provides visual representations of its structure and experimental workflows.

Chemical Structure
Netropsin is a basic oligopeptide characterized by a central chain of three N-methylpyrrole

carboxamide units flanked by two basic terminal groups.[1][2] This distinct architecture is

crucial for its interaction with DNA.
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Identifier Value

IUPAC Name

N-{5-[(3-Amino-3-iminopropyl)carbamoyl]-1-

methyl-1H-pyrrol-3-yl}-4-[(N-

carbamimidoylglycyl)amino]-1-methyl-1H-

pyrrole-2-carboxamide[1]

SMILES
CN1C=C(C=C1C(=O)NC2=CN(C(=C2)C(=O)N

CCC(=N)N)C)NC(=O)CN=C(N)N[7]

CAS Number 1438-30-8[1][7]

Synonyms Congocidine, Sinanomycin[1][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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